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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-hydroxy-4-phenylbenzoic acid,
a biphenyl derivative of salicylic acid with significant potential in medicinal chemistry and
materials science. This document details its nomenclature, physicochemical properties,
synthesis methodologies, and known biological activities, with a particular focus on its
prospective applications in drug development. As a Senior Application Scientist, this guide is
structured to deliver not only foundational knowledge but also actionable insights into the
synthesis and potential mechanisms of action of this compound, grounded in established
chemical principles and supported by scientific literature.

Introduction and Nomenclature

4-Phenylsalicylic acid, a derivative of salicylic acid, presents an interesting scaffold for the
development of novel therapeutic agents. Its formal IUPAC name is 2-hydroxy-4-
phenylbenzoic acid[1]. The presence of a phenyl group on the salicylic acid backbone
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significantly alters its electronic and steric properties, opening avenues for diverse
pharmacological activities.

Synonyms:

e 4-Phenylsalicylic acid

e 2-Hydroxy-4-phenylbenzoic acid
e 4-Phenyl-2-hydroxybenzoic acid
CAS Number: 4482-27-3[1]
Molecular Formula: C13H1003[1]
Molecular Weight: 214.22 g/mol [1]

This guide will explore the synthesis, properties, and potential applications of this intriguing
molecule, providing a solid foundation for researchers and drug development professionals.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-hydroxy-4-phenylbenzoic
acid is crucial for its application in drug design and formulation. The following table
summarizes its key properties.
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Property Value Source
Melting Point 207-208 °C [2]
Boiling Point (Predicted) 414.1 £45.0 °C [2]
Density (Predicted) 1.292 + 0.06 g/cm?3 [2]
pKa (Predicted) 2.97+0.10 [2]

Slightly soluble in DMSO, Very
Solubility slightly soluble in Methanol [2]

(with sonication)

Appearance Beige to Very Dark Beige Solid  [2]

XLogP3 4.3 [1]

Synthesis Methodologies

The synthesis of 2-hydroxy-4-phenylbenzoic acid can be approached through several
established organic reactions. The choice of synthetic route will depend on the availability of
starting materials, desired scale, and required purity. Two plausible and widely applicable
methods are the Kolbe-Schmitt reaction and the Suzuki-Miyaura cross-coupling reaction.

Kolbe-Schmitt Carboxylation of 4-Phenylphenol

The Kolbe-Schmitt reaction is a classic method for the ortho-carboxylation of phenols[3][4]. In
this approach, 4-phenylphenol is first converted to its phenoxide, which then undergoes
electrophilic carboxylation with carbon dioxide under pressure and heat[3].

Reaction Causality: The phenoxide is a much more powerful nucleophile than the
corresponding phenol, making it reactive towards the weak electrophile, carbon dioxide. The
ortho-product is often favored due to the coordination of the alkali metal cation between the
phenoxide oxygen and the incoming carbon dioxide.

Experimental Protocol (Generalized):

» Phenoxide Formation: In a high-pressure autoclave, 4-phenylphenol is treated with a strong
base, such as sodium hydroxide or potassium hydroxide, in an inert, high-boiling solvent to

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62564124.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-phenylbenzoic-acid
https://www.benchchem.com/product/b1601447/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-hydroxy-4-phenylbenzoic-acid
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.chem.ucla.edu/~harding/IGOC/K/kolbe_schmitt_reaction.html
https://en.wikipedia.org/wiki/Kolbe%E2%80%93Schmitt_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

form the corresponding phenoxide. The reaction is typically heated to remove any water
present.

Carboxylation: The autoclave is then pressurized with dry carbon dioxide to 100 atm or
higher and heated to a temperature typically ranging from 125-150°C for several hours[3].

Work-up and Isolation: After cooling and venting the autoclave, the reaction mixture is
dissolved in water and acidified with a strong mineral acid (e.g., HCIl or H2S0Oa4) to precipitate
the crude 2-hydroxy-4-phenylbenzoic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water.
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+ HsO* (acidification)

+ CO:z (pressure, heat)

+ NaOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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